Cas no 10022-80-7 (1-benzyl-3,4-dihydro-2h-pyrido[3,4-b]indole)

1-benzyl-3,4-dihydro-2h-pyrido[3,4-b]indole Properties

Names and Identifiers

• 1-benzyl-3,4-dihydro-2h-pyrido[3,4-b]indole
• 3H-Pyrido[3,4-b]indole, 4,9-dihydro-1-(phenylmethyl)-
• 1-Benzyl-3,4-dihydro-9H-pyrido&lt
• 3.4-b&gt
• indol
• CTK0E0286
• AGN-PC-00LTKT
• 3H-Pyrido[3,4-b]indole, 4,9-dihydro-1-(phenylmethyl)-; 1-Benzyl-3,4-dihydro-9H-pyrido< 3.4-b> indol; CTK0E0286; AGN-PC-00LTKT;
• 1-Benzyl-3,4-dihydro-2H-beta-carboline
• 10022-80-7
• DTXSID50534143
• +Expand

• InChIKey： BHIXSMFFDRKSEX-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H16N2/c1-2-6-13(7-3-1)12-17-18-15(10-11-19-17)14-8-4-5-9-16(14)20-18/h1-9,20H,10-12H2
• SMILES： C1CN=C(C2=C1C3=CC=CC=C3N2)CC4=CC=CC=C4

Computed Properties

• Exact Mass: 260.13148
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 260.131348519g/mol
• Heavy Atom Count: 20
• Complexity: 370
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 24.39